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Compound of Interest

Compound Name: p-Nitrophenyl galacto-N-bioside

Cat. No.: B15550777 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling of p-Nitrophenyl
galacto-N-bioside, a substrate used in glycobiology research. Adherence to these procedures

is critical for ensuring personnel safety and maintaining experimental integrity. This document

outlines the necessary personal protective equipment (PPE), step-by-step operational

protocols, and compliant disposal methods.

I. Personal Protective Equipment (PPE)
Requirements
All personnel handling p-Nitrophenyl galacto-N-bioside are required to use the following

personal protective equipment. This is a mandatory minimum, and specific experimental

conditions may necessitate additional measures.
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PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. Use safety goggles with side protection.

[1]

Hand Protection

Wear suitable chemical-resistant gloves tested

according to EN 374.[2][1] Nitrile rubber (NBR)

gloves with a material thickness greater than

0.11 mm are recommended.[1] Inspect gloves

prior to use and dispose of contaminated gloves

after use in accordance with applicable laws and

good laboratory practices.[3]

Respiratory Protection

In case of dust formation, use a dust mask type

N95 (US) or a particulate filter device (EN 143)

P1.[2][1][4] No protective equipment is needed

under normal use conditions with adequate

ventilation.

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.

II. Operational Protocol: From Receipt to Use
A systematic approach to handling p-Nitrophenyl galacto-N-bioside is crucial for safety and

to preserve the compound's integrity.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is tightly sealed.

Confirm that the product identity matches the order specifications.
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2. Storage:

Store in a dry, cool, and well-ventilated place.

Keep the container tightly closed.[2][3]

Recommended storage temperature is 2–8 °C; keep refrigerated.[2]

Protect from light and moisture.

3. Preparation and Use:

Handle in accordance with good industrial hygiene and safety practices.

Ensure adequate ventilation at the point of use.

Avoid dust formation. If dust is generated, use appropriate respiratory protection.

When weighing or transferring the solid, use a chemical fume hood or a ventilated balance

enclosure if possible.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[3]

4. In Case of a Spill:

For non-emergency personnel, no special measures are necessary for small spills if not

creating dust.[2][1]

For larger spills or if dust is generated, wear appropriate PPE.

Sweep up the spilled solid material and place it into a suitable, closed container for disposal.

[3]

Avoid generating dust during cleanup.

Clean the spill area thoroughly.
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III. Disposal Plan
Proper disposal of p-Nitrophenyl galacto-N-bioside and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Unused Product:

Dispose of unused material as chemical waste.

Consult with local or national waste management facilities for appropriate disposal methods.

[2][1] Waste should be separated into categories that can be handled separately.[2][1]

2. Contaminated Materials:

Any materials that have come into contact with p-Nitrophenyl galacto-N-bioside, such as

gloves, weighing paper, and pipette tips, should be considered contaminated.

Handle contaminated packages in the same way as the substance itself.[2][1]

Place all contaminated materials in a sealed, labeled container for chemical waste disposal.

3. Empty Containers:

Completely emptied packages can be recycled if not contaminated.[2][1]

If recycling is not an option, dispose of the empty container as chemical waste.

IV. Emergency First Aid Procedures
After inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[3]

In case of skin contact: Wash off with soap and plenty of water.[3]

In case of eye contact: Flush eyes with water as a precaution.[3]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[3]

In all cases of exposure, seek medical attention if symptoms persist or if you feel unwell.
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Workflow for Safe Handling of p-Nitrophenyl galacto-N-bioside
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A flowchart outlining the safe handling process for p-Nitrophenyl galacto-N-bioside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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